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Compound of Interest

Compound Name: 4'-Bromo-3-iodobenzophenone

CAS No.: 96464-18-5

Cat. No.: B1283592

Get Quote

In the landscape of modern synthetic chemistry, the pursuit of molecular complexity from

simple, versatile starting materials is a paramount objective. 4'-Bromo-3-iodobenzophenone
(CAS No. 96464-18-5) emerges as a preeminent building block for precisely this purpose.[1][2]

[3] Its architecture, featuring a robust benzophenone core functionalized with two distinct

halogen atoms at electronically and sterically different positions, offers a powerful handle for

controlled, sequential chemical transformations. The true synthetic value of this molecule lies

not just in the presence of two halogens, but in their differential reactivity. The carbon-iodine (C-

I) bond is inherently weaker and thus more susceptible to oxidative addition by palladium(0)

catalysts than the more stable carbon-bromine (C-Br) bond.[4][5] This reactivity gradient is the

cornerstone of its utility, enabling chemists to perform selective cross-coupling reactions at the

iodine position while preserving the bromine for subsequent, orthogonal functionalization. This

guide provides a comprehensive overview of the properties, synthesis, and strategic

applications of 4'-Bromo-3-iodobenzophenone, with a focus on its role in palladium-catalyzed

cross-coupling reactions that are fundamental to drug discovery and materials science.

Core Characteristics of 4'-Bromo-3-
iodobenzophenone
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A thorough understanding of the physicochemical properties of a building block is critical for its

effective use in synthesis.

Physicochemical Properties
The key properties of 4'-Bromo-3-iodobenzophenone are summarized below, providing

essential data for reaction planning and safety considerations.

Property Value Reference

CAS Number 96464-18-5 [1][2][6]

Molecular Formula C₁₃H₈BrIO [1][2][6]

Molecular Weight 387.01 g/mol [1][2][6]

Melting Point 151-154 °C

Boiling Point 427.2 °C at 760 mmHg [6]

Density 1.88 g/cm³ [6]

Appearance Solid -

Structural Features and Reactivity
The molecular structure of 4'-Bromo-3-iodobenzophenone is the source of its synthetic

power. The molecule consists of two phenyl rings linked by a ketone, with a bromine atom on

one ring and an iodine atom on the other.

Caption: Structure of 4'-Bromo-3-iodobenzophenone.

The key to its utility is the significant difference in the bond dissociation energies of the C-I and

C-Br bonds. The C-I bond is weaker, making it the preferred site for oxidative addition in

palladium-catalyzed cross-coupling reactions.[4] This allows for a predictable and highly

regioselective first coupling reaction at the 3-iodo position, leaving the 4'-bromo position

available for a second, different transformation.[5][7]
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Synthetic Pathways to 4'-Bromo-3-
iodobenzophenone
While commercially available, understanding the synthesis of this building block provides

insight into its structure and potential impurities. A common and effective method for

synthesizing benzophenones is the Friedel-Crafts acylation. In a plausible synthetic route, 3-

iodobenzoyl chloride could be reacted with bromobenzene in the presence of a Lewis acid

catalyst, such as aluminum chloride (AlCl₃).
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Proposed Friedel-Crafts Acylation Route

Reactants Conditions

3-Iodobenzoyl Chloride

4'-Bromo-3-iodobenzophenone

+

Bromobenzene AlCl₃ (Lewis Acid)

Catalyst

Step 1: Selective C-I Coupling (Milder Conditions)

Step 2: C-Br Coupling (Forcing Conditions)

4'-Bromo-3-iodobenzophenone

Suzuki:
+ R¹-B(OH)₂

Sonogashira:
+ H-C≡C-R¹

Heck:
+ Alkene-R¹

Monofunctionalized Intermediate
(3-R¹-4'-bromobenzophenone)

Suzuki:
+ R²-B(OH)₂

Buchwald-Hartwig:
+ H-NR¹R²

Cyanation:
+ Zn(CN)₂

Disubstituted Product
(3-R¹-4'-R²-benzophenone)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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